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Compound of Interest

Compound Name: Phenyiltrimethoxysilane

Cat. No.: B147435

Essential Safety and Handling Guide for
Phenyltrimethoxysilane

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Phenyltrimethoxysilane. It is intended for researchers,
scientists, and professionals in drug development to ensure safe laboratory practices.

Phenyltrimethoxysilane is a combustible liquid that can cause serious eye irritation and may
irritate the skin and respiratory tract.[1] Ingestion can lead to toxicity associated with methanol,
a hydrolysis product.[1] Adherence to the following safety measures is critical to minimize
exposure and ensure safe handling.

Personal Protective Equipment (PPE)

When handling Phenyltrimethoxysilane, the following personal protective equipment is
mandatory to prevent direct contact and inhalation:

o Eye Protection: Chemical goggles are required.[2] Contact lenses should not be worn.[2] A
face shield may be necessary when there is a risk of splashing.[3]

o Hand Protection: Neoprene or nitrile rubber gloves are recommended.[2] Gloves must be
inspected before use and disposed of properly after handling the chemical.[4]
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» Skin and Body Protection: Wear suitable protective clothing, such as a lab coat, to prevent
skin contact.[2][5] Ensure that shoes cover the entire foot.[3]

o Respiratory Protection: Work in a well-ventilated area.[1][2][5] If ventilation is inadequate or
there is a risk of inhaling vapors, a NIOSH-certified organic vapor respirator should be used.

[2]

Quantitative Safety Data

The following table summarizes key quantitative safety and physical property data for
Phenyltrimethoxysilane.

Property Value Source
Molecular Formula C9H1403sSi [1]
Molecular Mass 198.29 g/mol [1]

Clear, colorless to straw-
Appearance o [1][6]
colored liquid

Boiling Point 233 °C/451.4 °F [6]
Melting Point -25°C/-13 °F [6]
Flash Point 50 °C /122 °F [6]
Vapor Pressure 20 mm Hg @ 108°C [1]
Acute Toxicity (Oral) Harmful if swallowed.[5]

LD50 (Intravenous, Rat) 180 mg/kg [1]

Operational and Disposal Plans

The following procedural guidance outlines the step-by-step process for safely handling
Phenyltrimethoxysilane from receipt to disposal.

Experimental Protocol: Safe Handling Workflow

e Preparation and Area Setup:
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o Ensure a well-ventilated work area, preferably a chemical fume hood.[1][2][5]

o Emergency eye wash fountains and safety showers must be readily available in the
immediate vicinity.[2]

o Remove all sources of ignition, such as open flames and sparks, as the substance is a
combustible liquid.[1][5][6]

o Use explosion-proof electrical equipment and non-sparking tools.[1][5]

o Ground and bond containers and receiving equipment to prevent static discharge.[1][5]

Donning Personal Protective Equipment (PPE):

o Before handling the chemical, put on all required PPE as specified above: chemical
goggles, neoprene or nitrile rubber gloves, and a lab coat.

Handling and Use:

o Avoid all contact with eyes and skin.[1][2] Do not breathe in vapor or mist.[1][2]

o Keep the container tightly closed when not in use.[1][2][5]

o Store in a cool, dry, and well-ventilated place away from heat.[1][2][5][7]

o Incompatible materials to avoid include water, moisture, strong oxidizing agents, and
strong acids.[1][2][6] Phenyltrimethoxysilane reacts with water and moisture, which can
liberate ethanol or methanol.[1][2]

Spill Management:

[¢]

In case of a spill, evacuate unnecessary personnel.[2]

[¢]

Clean up spills promptly using a non-combustible absorbent material like sand, earth, or
vermiculite.[1][4]

[¢]

Collect the absorbed material into an appropriate container for disposal.[1][2]

[e]

Do not let the product enter drains or public waters.[2][8]
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» Disposal Plan:

o

Phenyltrimethoxysilane waste may be incinerated.[1][2]

[¢]

Dispose of the contents and container at a licensed waste disposal facility.[1][5]

[¢]

Do not dispose of waste into the sewer system.[1]

[e]

Always follow local and national regulations for hazardous waste disposal.[1][2][6]
 First Aid Procedures:

o After Eye Contact: Immediately rinse cautiously with water for several minutes.[1] Remove
contact lenses if present and easy to do.[1] Continue rinsing and seek medical attention if
irritation persists.[1]

o After Skin Contact: Wash the affected area with plenty of soap and water.[1][2] Get
medical advice if irritation occurs.[1]

o After Inhalation: Move the person to fresh air and keep them at rest in a comfortable
breathing position.[1][2] Seek medical advice if you feel unwell.[1][2]

o After Ingestion: Do not induce vomiting.[4] Never give anything by mouth to an
unconscious person.[1][2][4] Seek immediate medical attention.[1][2]

Logical Workflow for Handling Phenyltrimethoxysilane
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Safe Handling Workflow for Phenyltrimethoxysilane

Assess Hazards & Review SDS‘ ‘ Remove Ignition Sources

Setup in Ventilated Area (Fume Hood) Wear Chemical Goggles ‘ ‘Wear Protective Clothing (Lab Coat)

Ensure Emergency Equipment is Accessible
(Eyewash, Shower)

Wear Nitrile or Neoprene Gloves Perform Work in Fume Hood Store Properly When Not in Use

Avoid Conta Inhalation Contain Spills with Absorbent Material

‘ Dispose via Licensed Facility (Incineration)

Keep Container Tightly Closed }7 ‘CU\IeCI Waste in Labeled, Sealed Cumalr\el}i ‘Doff and Dispose of Contaminated PPE }—V‘ Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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